Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside
Overview
Description
Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside is a chemical compound that belongs to the class of glucosides. It has a molecular weight of 320.29 and a molecular formula of C13H20O9 . This compound is commonly employed as a protective compound for drugs or biomolecules during formulation and storage . With its unique properties, it aids in enhancing drug stability and solubility .
Molecular Structure Analysis
The Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside molecule contains a total of 42 bonds. There are 22 non-H bonds, 3 multiple bonds, 8 rotatable bonds, 3 double bonds, 1 six-membered ring, 3 esters (aliphatic), 1 hydroxyl group, 1 secondary alcohol, and 2 ethers (aliphatic) .Physical And Chemical Properties Analysis
Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside appears as an oil and is soluble in Chloroform, Dichloromethane, Ethyl Acetate, and Hexane .Scientific Research Applications
- Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside is a versatile compound used in the biomedical industry . It is commonly employed as a protective compound for drugs or biomolecules during formulation and storage . With its unique properties, it aids in enhancing drug stability and solubility .
- Galloyl glucosides, a kind of plant polyphenolics, display various important, diverse biological and pharmacological activities, such as antitumor activities . Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside could potentially be used in the synthesis of these compounds .
- Methyl α-D-galactopyranoside is a potent inhibitor against the Debaryomyces hansenii UFV-1 extracellular and intracellular α-galactosidases . While this is not directly related to Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside, it does suggest potential applications in enzymology and microbiology .
Biomedical Industry
Antitumor Activity
Inhibition of α-Galactosidases
- Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside can be used as a starting material in the synthesis of other complex molecules . For example, it can be used to synthesize Methyl 2,3,6-tri-O-benzyl-alpha-D-glucopyranoside , which is another versatile compound used in various chemical reactions .
- Polysaccharides obtained from Lepidium meyenii Walp. have shown concentration-dependent inhibitory activity on α-glucosidase . While this is not directly related to Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside, it does suggest potential applications in enzymology and microbiology .
Chemical Synthesis
Inhibitory Activities
Pharmaceutical Development
- Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside can be used as a starting material in the synthesis of other complex molecules . For example, it can be used to synthesize Methyl 2,3,6-tri-O-benzyl-alpha-D-glucopyranoside , which is another versatile compound used in various chemical reactions .
- Methyl α-D-glucopyranoside has been used in a study to investigate saccharide-mediated protection of chaotropic-induced deactivation of concanavalin A . While this is not directly related to Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside, it does suggest potential applications in enzymology and microbiology .
Synthesis of Other Complex Molecules
Saccharide-Mediated Protection
Development of Novel Pharmaceuticals
properties
IUPAC Name |
[(2R,3R,4S,5R,6S)-4,5-diacetyloxy-3-hydroxy-6-methoxyoxan-2-yl]methyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20O9/c1-6(14)19-5-9-10(17)11(20-7(2)15)12(21-8(3)16)13(18-4)22-9/h9-13,17H,5H2,1-4H3/t9-,10-,11+,12-,13+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZWIADUEFWYSBL-LBELIVKGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC)OC(=O)C)OC(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OC)OC(=O)C)OC(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80453196 | |
Record name | Methyl 2,3,6-tri-O-acetyl-alpha-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3,6-Tri-O-acetyl-alpha-D-glucopyranoside | |
CAS RN |
18031-51-1 | |
Record name | α-D-Glucopyranoside, methyl, 2,3,6-triacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18031-51-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2,3,6-tri-O-acetyl-alpha-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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